Cas no 91324-39-9 (4-ethynyl-1-methylpiperidine)

• Product Name: 4-ethynyl-1-methylpiperidine
• CAS No: 91324-39-9
• MF: C₈H₁₃N
• MW: 123.195522069931
• MDL: MFCD13176213
• CID: 787874
• PubChem ID: 13266405
• Update Time: 2025-06-08

4-ethynyl-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-ethynyl-1-methyl-
• 4-ethynyl-1-methylpiperidine
• 4-Ethynyl-1-methyl-piperidine
• CS-0054561
• AB66602
• SY284815
• P11585
• EN300-787649
• AKOS028113837
• DTXSID60533182
• 91324-39-9
• MFCD13176213
• AS-50972
• SCHEMBL632525
• DB-128940

• MDL： MFCD13176213
• Inchi： 1S/C8H13N/c1-3-8-4-6-9(2)7-5-8/h1,8H,4-7H2,2H3
• InChI Key： GKSZTGKBJYXEET-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C#C)CC1

Computed Properties

• Exact Mass: 123.104799419g/mol
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 3.2Ų

Additional information on 4-ethynyl-1-methylpiperidine

Comprehensive Overview of 4-Ethynyl-1-methylpiperidine (CAS No. 91324-39-9): Properties, Applications, and Industry Insights

4-Ethynyl-1-methylpiperidine (CAS No. 91324-39-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom. The presence of an ethynyl group (-C≡CH) at the 4-position and a methyl group at the 1-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in designing novel drug candidates, particularly in central nervous system (CNS) therapeutics and enzyme inhibition studies.

In recent years, the demand for piperidine derivatives like 4-Ethynyl-1-methylpiperidine has surged, driven by advancements in medicinal chemistry and the growing focus on small-molecule drug discovery. This compound’s ability to act as a building block for complex molecules aligns with industry trends favoring modular synthesis. Online searches for terms such as "piperidine-based compounds" and "ethynyl group applications" reflect rising interest among chemists and biotechnologists. Additionally, its role in click chemistry—a technique widely used in bioconjugation and material science—has further amplified its relevance.

The physicochemical properties of 4-Ethynyl-1-methylpiperidine contribute to its versatility. With a molecular formula of C₈H₁₃N, it exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), facilitating its use in laboratory settings. Its boiling point and stability under inert conditions make it suitable for reactions requiring controlled environments. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity, a critical factor in high-yield synthesis.

From an industrial perspective, CAS No. 91324-39-9 is often discussed in forums focusing on custom synthesis and contract manufacturing. Companies specializing in fine chemicals frequently list it as part of their catalog, catering to academic and commercial clients. The compound’s compatibility with cross-coupling reactions, such as Sonogashira or Heck reactions, positions it as a key player in the development of heterocyclic frameworks—a hotspot in organic chemistry research.

Environmental and safety considerations are also integral to handling 4-Ethynyl-1-methylpiperidine. While not classified as hazardous under standard regulations, proper storage in cool, dry conditions is recommended to maintain its integrity. Researchers frequently query "safe handling of alkynyl piperidines" or "stability of nitrogen heterocycles," underscoring the need for clear guidelines in laboratory protocols.

Looking ahead, the compound’s potential in bioorthogonal chemistry and proteomics is being explored, particularly in labeling biomolecules for imaging studies. As the scientific community prioritizes green chemistry principles, innovations in catalytic methods for modifying 4-Ethynyl-1-methylpiperidine could further elevate its utility. This aligns with broader trends like sustainable synthesis and atom economy—topics frequently searched in conjunction with advanced intermediates.

In summary, 4-Ethynyl-1-methylpiperidine (CAS No. 91324-39-9) exemplifies the intersection of structural ingenuity and practical application. Its role in drug development, material science, and catalysis ensures its continued prominence in scientific literature. For researchers seeking reliable data, peer-reviewed journals and chemical databases remain the primary sources for synthetic protocols and property profiles related to this compound.